Cas no 2137590-46-4 (Acetamide, N-[(3-amino-2-pyridinyl)methyl]-)

• Product Name: Acetamide, N-[(3-amino-2-pyridinyl)methyl]-
• CAS No: 2137590-46-4
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5259087
• Update Time: 2025-05-19

Acetamide, N-[(3-amino-2-pyridinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(3-amino-2-pyridinyl)methyl]-

• Inchi： 1S/C8H11N3O/c1-6(12)11-5-8-7(9)3-2-4-10-8/h2-4H,5,9H2,1H3,(H,11,12)
• InChI Key： UOUYNMITYXKLHD-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1N)(=O)C

Additional information on Acetamide, N-[(3-amino-2-pyridinyl)methyl]-

Acetamide, N-[(3-amino-2-pyridinyl)methyl]- (CAS No. 2137590-46-4): A Comprehensive Overview

Acetamide, N-[(3-amino-2-pyridinyl)methyl]- (CAS No. 2137590-46-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, also known as N-[(3-amino-2-pyridinyl)methyl]acetamide, has garnered attention due to its unique structural properties and biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

N-[(3-amino-2-pyridinyl)methyl]acetamide is a derivative of acetamide, characterized by the presence of an amino-substituted pyridine ring attached to the acetamide moiety. The molecular formula of this compound is C₈H₁₁N₃O, with a molecular weight of approximately 165.19 g/mol. The compound exhibits good solubility in polar solvents such as water and ethanol, making it suitable for various chemical reactions and biological assays.

The presence of the amino group and the pyridine ring imparts unique chemical properties to N-[(3-amino-2-pyridinyl)methyl]acetamide. These functional groups can participate in hydrogen bonding, coordination with metal ions, and other intermolecular interactions, which are crucial for its biological activities and potential applications in drug development.

Synthesis Methods

The synthesis of N-[(3-amino-2-pyridinyl)methyl]acetamide can be achieved through several routes. One common method involves the reaction of 3-amino-2-pyridinecarbaldehyde with acetamide in the presence of a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This reaction proceeds via an imine intermediate, which is subsequently reduced to form the desired product.

Another approach involves the condensation of 3-amino-2-pyridinecarboxaldehyde with acetic anhydride followed by reduction with sodium borohydride. This method offers high yields and purity, making it suitable for large-scale production.

Biological Activities

N-[(3-amino-2-pyridinyl)methyl]acetamide has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Recent research has shown that this compound exhibits significant anti-inflammatory and analgesic properties. Studies conducted on animal models have demonstrated that N-[(3-amino-2-pyridinyl)methyl]acetamide can effectively reduce inflammation and pain without causing significant side effects.

In addition to its anti-inflammatory properties, N-[(3-amino-2-pyridinyl)methyl]acetamide has also been investigated for its neuroprotective effects. Research suggests that this compound can protect neurons from oxidative stress and neurodegeneration, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Potential Applications in Drug Development

The unique chemical structure and biological activities of N-[(3-amino-2-pyridinyl)methyl]acetamide make it an attractive candidate for drug development. Its anti-inflammatory and analgesic properties have led to its consideration as a potential therapeutic agent for conditions such as arthritis and chronic pain. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects.

Beyond its therapeutic applications, N-[(3-amino-2-pyridinyl)methyl]acetamide has also shown promise in the development of diagnostic tools. The ability of this compound to interact with specific biomolecules makes it useful as a probe in various biochemical assays and imaging techniques.

Conclusion

In conclusion, N-[(3-amino-2-pyridinyl)methyl]acetamide (CAS No. 2137590-46-4) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure confers valuable properties that make it suitable for various biological studies and drug development efforts. As research continues to uncover new insights into its mechanisms of action and potential applications, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.